Cas no 1513069-46-9 (2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1513069-46-9
• MF: C₁₀H₁₂N₂O₄S
• MW: 256.278281211853
• CID: 6430963
• PubChem ID: 66373313
• Update Time: 2025-05-22

2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid
• EN300-13441298
• 1513069-46-9
• 2-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylic acid
• AKOS015718218

• Inchi： 1S/C10H12N2O4S/c1-2-5-16-10(15)11-4-3-8-12-7(6-17-8)9(13)14/h2,6H,1,3-5H2,(H,11,15)(H,13,14)
• InChI Key： MIZCJKWLTYYKGA-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CCNC(=O)OCC=C

Computed Properties

• Exact Mass: 256.05177804g/mol
• Monoisotopic Mass: 256.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid

2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid: A Comprehensive Overview

The compound 2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1513069-46-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which are well-known for their versatile chemical properties and wide-ranging applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Thiazole derivatives have been extensively studied due to their unique electronic properties and ability to form stable structures. The presence of the thiazole ring in this compound provides a rigid framework that can be further functionalized to enhance its reactivity and selectivity. The carboxylic acid group attached to the thiazole ring adds acidic properties, making it suitable for various chemical reactions such as esterification and amidation.

The prop-2-en-1-yloxy group in the molecule introduces additional functionality by incorporating an allyl ether moiety. This group is known for its ability to participate in conjugate addition reactions, which can be exploited in the synthesis of more complex molecules. The combination of these functional groups makes CAS No. 1513069-46-9 a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Researchers have explored its role as a precursor for synthesizing antimicrobial agents, where the thiazole ring plays a crucial role in enhancing the molecule's activity against bacterial and fungal pathogens. Additionally, the compound has shown promise in anticancer drug discovery, with preliminary studies indicating its ability to inhibit the growth of cancer cells.

In the field of agricultural chemistry, this compound has been investigated for its potential as a plant growth regulator. The thiazole moiety has been found to influence plant hormone signaling pathways, leading to improved crop yields and stress resistance. Furthermore, its application in herbicide development has been explored, with promising results in controlling invasive plant species.

The synthesis of CAS No. 1513069-46-9 involves a multi-step process that combines principles from both organic and medicinal chemistry. The key steps include the formation of the thiazole ring through cyclization reactions, followed by functionalization with the propargyl ether and carboxylic acid groups. Advanced techniques such as molecular modeling and computational chemistry have been employed to optimize the synthesis pathway, ensuring high yields and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. Its low toxicity profile makes it a safer alternative to traditional chemicals used in various industrial processes.

Looking ahead, ongoing research is focused on expanding the applications of CAS No. 1513069-46-9 into emerging fields such as nanotechnology and green chemistry. Its unique structure is being leveraged to develop novel materials with enhanced mechanical and thermal properties. Additionally, efforts are underway to explore its potential in developing sustainable processes for chemical manufacturing.

In conclusion, 2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 1513069-46-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within the chemical sciences.